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Compound of Interest

Compound Name: BM 15766 sulfate

Cat. No.: B3290633 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These notes provide detailed guidelines for the proper storage, handling, and experimental use

of BM 15766 sulfate powder, a potent inhibitor of cholesterol biosynthesis.

Introduction
BM 15766 sulfate is a chemical compound that acts as an inhibitor of 7-dehydrocholesterol δ7-

reductase, an enzyme crucial for the final step of cholesterol biosynthesis.[1][2][3][4] This

inhibition leads to a decrease in plasma cholesterol levels and an accumulation of the

precursor 7-dehydrocholesterol.[5][6] Due to its specific mechanism of action, BM 15766 is a

valuable tool in research studying cholesterol metabolism, steroidogenesis, and developmental

biology. It has been used to create animal models for Smith-Lemli-Opitz Syndrome (SLOS), a

human genetic disorder caused by a deficiency in the same enzyme.[1]

Physicochemical Properties and Storage
Proper storage is critical to maintain the stability and activity of BM 15766 sulfate powder.
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Property Value

Appearance White powder[4][7]

Molecular Formula C₂₂H₂₅ClN₂O₂ · H₂SO₄[1]

Molecular Weight 482.98 g/mol [1][3][7]

CAS Number 86621-94-5[1][3][7]

Storage (Powder)

Store at 2-8°C, sealed and away from moisture.

[1][2][4][7] Some suppliers recommend -20°C for

long-term storage (up to 3 years).[3]

Storage (In Solvent)

Store at -80°C for up to 6 months or -20°C for

up to 1 month.[2][8][9] Solutions should be

sealed and protected from moisture.[2]

Solubility

Insoluble in water.[1][4] Soluble in DMSO at

concentrations ranging from 4 mg/mL to 100

mg/mL (ultrasonication may be required).[1][2]

[4]

Handling and Safety Precautions
BM 15766 sulfate is for research and development use only.[1] Users should consult the

Material Safety Data Sheet (MSDS) for comprehensive hazard information and safe handling

practices.[1]

Recommended Personal Protective Equipment (PPE):

Respiratory Protection: Dust mask (type N95 or equivalent)[7]

Eye Protection: Safety glasses or goggles[7]

Hand Protection: Chemical-resistant gloves[7]

General Handling Guidelines:

Avoid inhalation of dust.
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Prevent contact with skin and eyes.

Use in a well-ventilated area or with appropriate engineering controls (e.g., fume hood).

Wash hands thoroughly after handling.

Mechanism of Action: Cholesterol Biosynthesis
Inhibition
BM 15766 specifically inhibits the enzyme 7-dehydrocholesterol δ7-reductase (DHCR7). This

enzyme catalyzes the conversion of 7-dehydrocholesterol to cholesterol, the final step in the

Kandutsch-Russell pathway of cholesterol biosynthesis. Inhibition of DHCR7 leads to a

systemic reduction in cholesterol levels and a corresponding accumulation of 7-

dehydrocholesterol.

Cholesterol Biosynthesis Pathway
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Caption: Inhibition of 7-dehydrocholesterol reductase (DHCR7) by BM 15766.

Experimental Protocols
Due to its insolubility in aqueous solutions, a stock solution of BM 15766 sulfate should be

prepared in an organic solvent, typically dimethyl sulfoxide (DMSO).

Materials:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b3290633?utm_src=pdf-body-img
https://www.benchchem.com/product/b3290633?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3290633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BM 15766 sulfate powder

Anhydrous DMSO (newly opened to minimize hygroscopic effects)[2]

Sterile, amber glass vials or polypropylene tubes

Vortex mixer

Ultrasonic bath (optional, but recommended for higher concentrations)[2]

Protocol:

Equilibrate the BM 15766 sulfate powder to room temperature before opening the container

to prevent condensation.

Weigh the desired amount of powder in a sterile microcentrifuge tube or vial.

Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration

(e.g., 10 mg/mL).

Vortex the solution thoroughly until the powder is dissolved. For higher concentrations,

sonication in an ultrasonic water bath may be necessary to ensure complete dissolution.[2]

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).[2][8][9]

This workflow outlines the general steps for treating cultured cells with BM 15766 to study its

effects on cholesterol metabolism or other cellular processes.
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Caption: General experimental workflow for cell-based assays with BM 15766.

Protocol:

Cell Culture: Plate and culture cells of interest according to standard protocols until they

reach the desired confluency for the experiment.

Preparation of Working Solution:
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Thaw an aliquot of the BM 15766 stock solution.

Dilute the stock solution in pre-warmed cell culture medium to the final desired working

concentration. It is crucial to ensure that the final concentration of DMSO in the culture

medium is low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Include a vehicle control (medium with the same final concentration of DMSO) in the

experimental design.

Cell Treatment:

Remove the existing culture medium from the cells.

Add the medium containing the desired concentration of BM 15766 (or vehicle control).

Incubate the cells for the experimentally determined time period.

Downstream Analysis:

Following incubation, harvest the cells and/or culture medium.

Proceed with the planned downstream analysis, such as:

Sterol Profiling: Use gas chromatography-mass spectrometry (GC-MS) to quantify

changes in cholesterol and 7-dehydrocholesterol levels.

Gene Expression Analysis: Perform qPCR or RNA-seq to assess changes in the

expression of genes involved in cholesterol homeostasis.

Protein Analysis: Use Western blotting to measure the protein levels of DHCR7 or other

relevant proteins.

Cell Viability Assays: Assess the cytotoxic effects of the compound.

Concluding Remarks
BM 15766 sulfate is a powerful research tool for investigating the cholesterol biosynthesis

pathway and its role in various biological processes. Adherence to these storage, handling, and
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experimental guidelines will ensure the integrity of the compound and the reproducibility of

experimental results. Always prioritize safety by using appropriate personal protective

equipment and following established laboratory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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